Cas no 55235-22-8 (7,9-dimethylguanine)
7,9-dimethylguanine structure
Product Name:7,9-dimethylguanine
CAS No:55235-22-8
MF:C7H11N5O
MW:181.195140123367
CID:943579
PubChem ID:135687059
Update Time:2025-04-19
7,9-dimethylguanine Chemical and Physical Properties
Names and Identifiers
-
- 7,9-dimethylguanine
- 2-Amino-7,9-dimethyl-1,7,8,9-tetrahydro-6H-purin-6-one
- 6H-purin-6-one, 2-amino-1,7,8,9-tetrahydro-7,9-dimethyl-
- 2-Amino-7,9-dimethyl-8,9-dihydro-1H-purin-6(7H)-one
- DTXSID10970563
- 2-Amino-6-hydroxy-7,9-dimethylpurin
- 496861-01-9
- 2-amino-7,9-dimethyl-6,7,8,9-tetrahydro-1H-purin-6-one
- AKOS006318187
- CHEBI:191229
- DB-229597
- 2-Imino-7,9-dimethyl-3,7,8,9-tetrahydro-2H-purin-6-ol
- 55235-22-8
- SCHEMBL1586365
- 2-amino-7,9-dimethyl-3,8-dihydropurin-6-one
- NS00127008
-
- Inchi: 1S/C7H11N5O/c1-11-3-12(2)5-4(11)6(13)10-7(8)9-5/h3H2,1-2H3,(H3,8,9,10,13)
- InChI Key: KKQKBURHSNOSCZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C(N)N1)N(C)CN2C
Computed Properties
- Exact Mass: 181.09653
- Monoisotopic Mass: 181.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 74Ų
Experimental Properties
- PSA: 73.96
7,9-dimethylguanine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
55235-22-8 (7,9-dimethylguanine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent